Cas no 2227776-57-8 ((1S)-3-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol)
(1S)-3-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
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- (1S)-3-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol
- 2227776-57-8
- EN300-1747104
- (1S)-3-amino-1-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-1-ol
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- Inchi: 1S/C9H16N2OS/c1-6(2)9-11-5-8(13-9)7(12)3-4-10/h5-7,12H,3-4,10H2,1-2H3/t7-/m0/s1
- InChI Key: HVJNYWKBOPTTRM-ZETCQYMHSA-N
- SMILES: S1C(C(C)C)=NC=C1[C@H](CCN)O
Computed Properties
- Exact Mass: 200.09833431g/mol
- Monoisotopic Mass: 200.09833431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 87.4Ų
(1S)-3-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1747104-0.05g |
(1S)-3-amino-1-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-1-ol |
2227776-57-8 | 0.05g |
$1764.0 | 2023-09-20 | ||
| Enamine | EN300-1747104-0.1g |
(1S)-3-amino-1-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-1-ol |
2227776-57-8 | 0.1g |
$1849.0 | 2023-09-20 | ||
| Enamine | EN300-1747104-0.25g |
(1S)-3-amino-1-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-1-ol |
2227776-57-8 | 0.25g |
$1933.0 | 2023-09-20 | ||
| Enamine | EN300-1747104-0.5g |
(1S)-3-amino-1-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-1-ol |
2227776-57-8 | 0.5g |
$2017.0 | 2023-09-20 | ||
| Enamine | EN300-1747104-1.0g |
(1S)-3-amino-1-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-1-ol |
2227776-57-8 | 1g |
$2101.0 | 2023-06-03 | ||
| Enamine | EN300-1747104-2.5g |
(1S)-3-amino-1-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-1-ol |
2227776-57-8 | 2.5g |
$4117.0 | 2023-09-20 | ||
| Enamine | EN300-1747104-5.0g |
(1S)-3-amino-1-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-1-ol |
2227776-57-8 | 5g |
$6092.0 | 2023-06-03 | ||
| Enamine | EN300-1747104-10.0g |
(1S)-3-amino-1-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-1-ol |
2227776-57-8 | 10g |
$9032.0 | 2023-06-03 | ||
| Enamine | EN300-1747104-1g |
(1S)-3-amino-1-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-1-ol |
2227776-57-8 | 1g |
$2101.0 | 2023-09-20 | ||
| Enamine | EN300-1747104-5g |
(1S)-3-amino-1-[2-(propan-2-yl)-1,3-thiazol-5-yl]propan-1-ol |
2227776-57-8 | 5g |
$6092.0 | 2023-09-20 |
(1S)-3-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on (1S)-3-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol
Comprehensive Overview of (1S)-3-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol (CAS No. 2227776-57-8)
The compound (1S)-3-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol, identified by its CAS No. 2227776-57-8, is a chiral amino alcohol derivative featuring a thiazole ring. This structure is of significant interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both amino and hydroxyl functional groups allows for versatile chemical modifications, making it a valuable intermediate in synthetic chemistry.
Recent trends in drug discovery highlight the importance of chiral compounds like (1S)-3-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol. Researchers are increasingly focusing on enantioselective synthesis to improve drug efficacy and reduce side effects. This compound’s thiazole moiety is particularly noteworthy, as it is a common pharmacophore in antibiotics, antivirals, and anticancer agents. Its CAS No. 2227776-57-8 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry.
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Environmental considerations also play a role in the compound’s appeal. Unlike traditional halogenated intermediates, (1S)-3-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol offers a low-toxicity alternative, aligning with REACH and FDA guidelines. This aspect is frequently highlighted in searches related to "safer chemical alternatives" and "green synthesis", further boosting its visibility in scientific literature.
In summary, (1S)-3-amino-1-2-(propan-2-yl)-1,3-thiazol-5-ylpropan-1-ol (CAS No. 2227776-57-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and compliance with regulatory standards ensure its continued relevance in both academic and industrial settings. By integrating SEO-optimized keywords and addressing current research trends, this article aims to enhance its accessibility to a global audience.
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